Cas no 100324-63-8 (25-O-Deacetyl Rifabutin)
25-O-Deacetyl Rifabutin structure
Product Name:25-O-Deacetyl Rifabutin
CAS No:100324-63-8
MF:C44H60N4O10
MW:804.968012809753
CID:167142
PubChem ID:155908788
Update Time:2025-04-19
25-O-Deacetyl Rifabutin Chemical and Physical Properties
Names and Identifiers
-
- Spiro[9,4-(epoxypentadeca[1,11,13]trienimino)-2H-furo[2',3':7,8]naphth[1,2-d]imidazole-2,4'-piperidine]-5,10,26(3H,9H)-trione,6,16,18,20-tetrahydroxy-14-methoxy-7,9,15,17,19,21,25-heptamethyl-1'-(2-methylpropyl)-,(9S,12E,14S,15S,16S,17R,18R,19R,20S,21S,22E,24Z)-
- 25-O-Deacetyl Rifabutin
- Spiro[9,4-(epoxypentadeca[1,11,13]trienimino)-2H-furo[2',3':7,8]naphth[1,2-d]imidazole-2,4'-pi...
- Spiro[9,4-(epoxypentadeca[1,11,13]trienimino)-2H-furo[2',3':7,8]naphth[1,2-d]imidazole-2,4'-piperidine]-5,10,26(3H,9H)-trione
- 25-DESACETYL RIFABUTIN
- Rifabutin EP Impurity E
- 25-O-Deacetylrifamycin
- 25-Hydroxy Rifabutin
- 25-O-Desacetylrifabutin
- Antibiotic LM 565
- Rifabutin Impurity 5(Rifabutin EP Impurity E)
- (7S,11S,12S,13S,14R,15R,16R,17S,18S)-1'-tert-butyl-2,13,15,17,32-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethylspiro[8,33-dioxa-24,27,29-triazapentacyclo[23.6.1.14,7.05,31.026,30]tritriaconta-1(32),2,4,9,19,21,24,26,30-nonaene-28,4'-piperidine]-6,23-dione
- 100324-63-8
-
- Inchi: 1S/C44H60N4O10/c1-21-13-12-14-22(2)41(55)45-33-32-31(46-44(47-32)16-18-48(19-17-44)42(7,8)9)28-29(38(33)53)37(52)26(6)39-30(28)40(54)43(10,58-39)57-20-15-27(56-11)23(3)35(50)25(5)36(51)24(4)34(21)49/h12-15,20-21,23-25,27,34-36,49-53H,16-19H2,1-11H3,(H,45,55)/t21-,23+,24+,25-,27-,34-,35+,36+,43-/m0/s1
- InChI Key: XDPKKMDAOQCGLL-YJFZWFQASA-N
- SMILES: O[C@@H]1[C@H](C)[C@H]([C@H](C=CC=C(C)C(NC2=C(C3C(=C(C)C4=C(C([C@@](C)(OC=C[C@@H]([C@@H](C)[C@H]([C@@H]1C)O)OC)O4)=O)C=3C1C2=NC2(CCN(C(C)(C)C)CC2)N=1)O)O)=O)C)O
Computed Properties
- Exact Mass: 804.43100
- Monoisotopic Mass: 804.43094412g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 58
- Rotatable Bond Count: 2
- Complexity: 1790
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 3
- XLogP3: 4.7
- Topological Polar Surface Area: 203Ų
Experimental Properties
- Density: Not available
- Melting Point: 150-160°C
- Boiling Point: Not available
- Flash Point: Not available
- Solubility: Soluble in chloroform (a little) \ methanol (a little)
- PSA: 199.48000
- LogP: 4.07600
- Vapor Pressure: Not available
- pka: 3.31±0.70(Predicted)
25-O-Deacetyl Rifabutin Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
25-O-Deacetyl Rifabutin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D198980-5mg |
25-O-Deacetyl Rifabutin |
100324-63-8 | 5mg |
$ 133.00 | 2023-09-08 | ||
| TRC | D198980-10mg |
25-O-Deacetyl Rifabutin |
100324-63-8 | 10mg |
$ 178.00 | 2023-09-08 | ||
| TRC | D198980-25mg |
25-O-Deacetyl Rifabutin |
100324-63-8 | 25mg |
$ 447.00 | 2023-09-08 | ||
| TRC | D198980-50mg |
25-O-Deacetyl Rifabutin |
100324-63-8 | 50mg |
$867.00 | 2023-05-18 | ||
| TRC | D198980-100mg |
25-O-Deacetyl Rifabutin |
100324-63-8 | 100mg |
$1418.00 | 2023-05-18 | ||
| Biosynth | AD20830-1 mg |
25-O-Deacetyl rifabutin |
100324-63-8 | 1mg |
$92.40 | 2023-01-05 | ||
| Biosynth | AD20830-2 mg |
25-O-Deacetyl rifabutin |
100324-63-8 | 2mg |
$144.38 | 2023-01-05 | ||
| Biosynth | AD20830-5 mg |
25-O-Deacetyl rifabutin |
100324-63-8 | 5mg |
$231.00 | 2023-01-05 | ||
| Biosynth | AD20830-10 mg |
25-O-Deacetyl rifabutin |
100324-63-8 | 10mg |
$346.50 | 2023-01-05 | ||
| Biosynth | AD20830-25 mg |
25-O-Deacetyl rifabutin |
100324-63-8 | 25mg |
$770.00 | 2023-01-05 |
25-O-Deacetyl Rifabutin Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
100324-63-8 (25-O-Deacetyl Rifabutin) Related Products
- 72559-06-9(Rifabutin)
- 14487-05-9(Rifamycin O)
- 13553-79-2(Rifamycin S)
- 16784-10-4(Rifamycin,4-O-[2-(methylpropylamino)-2-oxoethyl]- (9CI))
- 129791-92-0(Rifalazil)
- 6998-60-3(Rifogal)
- 7000-27-3(Methyl-β-D-Glucopyranoside hemihydrate)
- 13292-22-3(3-Formyl rifamycin)
- 13292-46-1(Rifampicin)
- 61379-65-5(Rifapentine)
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